Cas no 383199-89-1 (4-(2,6-difluorophenyl)-1,4-thiazinane 1,1-dioxide)

• Product Name: 4-(2,6-difluorophenyl)-1,4-thiazinane 1,1-dioxide
• CAS No: 383199-89-1
• MF: C₁₀H₁₁F₂NO₂S
• MW: 247.261648416519
• CID: 1489344
• PubChem ID: 9921212
• Update Time: 2025-04-21

4-(2,6-difluorophenyl)-1,4-thiazinane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-difluorophenyl)-1,4-thiazinane 1,1-dioxide
• 4-(2,6-difluorophenyl)thiomorpholine-1,1-dioxide
• AG-F-35121
• 4-(2,6-difluorophenyl)thiomorpholine 1,1-dioxide
• THIOMORPHOLINE, 4-(2,6-DIFLUOROPHENYL)-, 1,1-DIOXIDE
• SureCN3038716
• CTK4H9726
• 4-(2,6-difluorophenyl)thiomorpholine-1,1-dioxide; AG-F-35121; 4-(2,6-difluorophenyl)thiomorpholine 1,1-dioxide; THIOMORPHOLINE, 4-(2,6-DIFLUOROPHENYL)-, 1,1-DIOXIDE; SureCN3038716; CTK4H9726;
• 383199-89-1
• HZQGZVKUVGTJCE-UHFFFAOYSA-N
• DTXSID60432848
• SCHEMBL3038716

• Inchi： 1S/C10H11F2NO2S/c11-8-2-1-3-9(12)10(8)13-4-6-16(14,15)7-5-13/h1-3H,4-7H2
• InChI Key： HZQGZVKUVGTJCE-UHFFFAOYSA-N
• SMILES： S1(CCN(C2C(=CC=CC=2F)F)CC1)(=O)=O

Computed Properties

• Exact Mass: 247.04793
• Monoisotopic Mass: 247.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38